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Compound of Interest

Compound Name: (2R)-6-Methoxynaringenin

Cat. No.: B15573344

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides essential, immediate
safety and logistical information for the handling of (2R)-6-Methoxynaringenin, a flavonoid
compound. Given the absence of a specific Safety Data Sheet (SDS) for this compound, it
should be treated as potentially hazardous, and all handling procedures must adhere to the
principle of "as low as reasonably achievable" (ALARA) for exposure.[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling (2-R)-6-
Methoxynaringenin due to its potential for skin, eye, and respiratory irritation as indicated by
similar flavonoid compounds. The following table summarizes the required PPE.
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile
gloves. The outer glove should
be changed immediately upon

contamination.[1]

Provides a robust barrier
against dermal absorption.
Double-gloving allows for the
safe removal of a
contaminated outer layer
without compromising hand

protection.[1]

Eye Protection

Chemical safety goggles with
side shields or a full-face
shield.[1]

Protects eyes from splashes,
aerosols, and solid
particulates. A face shield
offers additional protection for

the entire face.[1]

Body Protection

A lab coat with long sleeves
and elastic cuffs. A chemically
resistant apron should be worn
over the lab coat when
handling larger quantities or

solutions.[1]

Prevents contamination of
personal clothing and skin. The
apron provides an additional
layer of protection against

spills.[1]

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor cartridge
and a P100 particulate filter is
required when handling the
solid compound outside of a
certified chemical fume hood

or for spill cleanup.[1]

Protects against inhalation of

fine dust or aerosols.

Handling and Storage

Proper handling and storage procedures are critical to maintain the integrity of the compound

and ensure a safe laboratory environment.
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Procedure

Guideline

Handling

Avoid formation of dust and aerosols.[2][3] Use
in a well-ventilated area, preferably within a
chemical fume hood.[4] Avoid contact with skin,
eyes, and clothing.[5] Wash hands thoroughly
after handling.[5]

Storage

Store in a tightly closed container in a dry and
well-ventilated place. Keep away from heat and
sources of ignition.[6] Recommended storage
temperature is between 2°C - 8°C.[5]

Spill and Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is necessary to mitigate

harm.
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Emergency Situation Procedure

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.[1]
Skin Contact . . .
Remove contaminated clothing.[1] Seek medical

attention.[7]

Immediately flush eyes with a gentle stream of
Eye Contact water for at least 15 minutes, holding the eyelids

open.[1] Seek immediate medical attention.[7]

Move the individual to fresh air.[1] If breathing is
Inhalation difficult, administer oxygen.[1][7] Seek medical
attention.[1][7]

Do not induce vomiting. Rinse mouth with water.

Ingestion _ . _ .
[7] Seek immediate medical attention.[7]
Evacuate the area. Wear appropriate PPE.[7]
For solid spills, carefully sweep up the material
] to avoid creating dust and place it in a sealed
Spill Cleanup

container for disposal.[7] For liquid spills, absorb
with an inert material and place in a sealed

container for disposal.

Disposal Plan

Proper waste segregation and disposal are crucial to ensure environmental safety and
regulatory compliance. As a novel compound, (2R)-6-Methoxynaringenin waste should be

treated as hazardous.[8]
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Waste Type Disposal Procedure

Collect in a labeled, sealed container for "Non-

halogenated Organic Solid Waste."[1] This
Solid Compound Waste includes excess solid compound and

contaminated disposable items (e.g., weigh

boats, gloves, paper towels).[1]

Liquid Waste (Solutions) Collect in a labeled, sealed container for "Non-
iquid Waste (Solutions
q halogenated Organic Liquid Waste."

Rinse glassware three times with a suitable
) solvent. The first two rinses should be collected
Contaminated Glassware o
as non-halogenated organic liquid waste. The

glassware can then be washed normally.[1]

Contact your institution's Environmental Health and Safety (EHS) department for collection and

disposal by a licensed hazardous waste contractor.[8]

Experimental Workflow and Logical Relationships

The following diagrams illustrate the standard workflow for handling (2R)-6-
Methoxynaringenin and the logical relationship of safety precautions.
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Caption: Standard laboratory workflow for handling (2R)-6-Methoxynaringenin.
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Caption: Hierarchy of controls for ensuring the safe handling of (2R)-6-Methoxynaringenin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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